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Compound of Interest

Compound Name:
2-Bromo-4-ethynyl-1-

methoxybenzene

CAS No.: 859211-28-2

Cat. No.: B1446846

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond the CAS Number - Unveiling the
Spectroscopic Signature of a Potent PDK1 Inhibitor
The compound initially referenced by the CAS number 871126-87-3 is more accurately and

widely identified in scientific literature and commercial sources as GSK2334470, with the

confirmed CAS number 1227911-45-6. This guide provides a comprehensive analysis of the

spectroscopic data for this potent and selective inhibitor of 3-phosphoinositide-dependent

protein kinase 1 (PDK1). Understanding the spectroscopic signature of GSK2334470 is

fundamental for its unequivocal identification, purity assessment, and for elucidating its

structure-activity relationship in the context of drug discovery and development.

This document moves beyond a simple recitation of data. As a senior application scientist, the

aim is to provide a narrative that intertwines the "what" with the "why," offering insights into the

experimental rationale and the interpretation of the spectroscopic data. We will delve into the

core analytical techniques used to characterize this molecule, presenting the data in a clear
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and accessible format, and providing the necessary context for its application in a research

setting.

Chemical Identity and Structural Framework
GSK2334470 is a complex heterocyclic molecule with the systematic IUPAC name (3S,6R)-1-

[6-(3-amino-1H-indazol-6-yl)-2-(methylamino)-4-pyrimidinyl]-N-cyclohexyl-6-methyl-3-

piperidinecarboxamide. Its molecular formula is C₂₅H₃₄N₈O, corresponding to a molecular

weight of 462.59 g/mol .

The structural integrity of GSK2334470 is paramount to its biological activity as a highly specific

PDK1 inhibitor.[1] The unique arrangement of its constituent ring systems and functional groups

dictates its interaction with the target protein, making its unambiguous characterization a critical

aspect of its use in research.

Figure 1: 2D Chemical Structure of GSK2334470.

Spectroscopic Data: The Molecular Fingerprint
The following sections detail the expected spectroscopic data for GSK2334470 based on its

structure and information from commercial suppliers who confirm the identity of their products

using these techniques. While the raw spectra are proprietary to the manufacturers, this guide

provides an interpretation of the key features that would be observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. For a molecule of GSK2334470's complexity, a combination of ¹H and ¹³C NMR,

along with 2D techniques like COSY and HSQC, would be employed for a complete

assignment.

2.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum of GSK2334470 would be complex, with distinct regions corresponding

to the aromatic, aliphatic, and exchangeable protons.

Aromatic Region (approx. 6.5-8.5 ppm): This region would contain signals from the protons

on the indazole and pyrimidine rings. The specific chemical shifts and coupling patterns
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would be diagnostic of their substitution patterns.

Amide and Amine Protons (variable, approx. 5.0-8.0 ppm): The NH protons of the

carboxamide, the amino group on the indazole, and the methylamino group would appear in

this region. Their chemical shifts can be concentration and solvent dependent, and they may

exhibit broader signals.

Aliphatic Region (approx. 0.8-4.5 ppm): This region would be crowded with signals from the

piperidine and cyclohexyl rings, as well as the methyl group on the piperidine and the

methylamino group. The diastereotopic protons on the rings would likely show complex

splitting patterns.

High-Field Region (approx. 0.8-1.5 ppm): The methyl group on the piperidine ring would

likely appear in this region as a doublet.

2.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Carbonyl Carbon (approx. 170-180 ppm): The amide carbonyl carbon would be expected in

this downfield region.

Aromatic and Heteroaromatic Carbons (approx. 100-160 ppm): The carbons of the indazole

and pyrimidine rings would resonate in this range.

Aliphatic Carbons (approx. 20-60 ppm): The carbons of the piperidine and cyclohexyl rings,

as well as the methyl carbons, would appear in this upfield region.

2.1.3. Experimental Protocol for NMR Data Acquisition (Exemplary)

A standardized protocol for acquiring high-quality NMR data for a compound like GSK2334470

would involve the following steps:

Sample Preparation: Accurately weigh approximately 5-10 mg of GSK2334470 and dissolve

it in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. The

choice of solvent is critical to ensure good solubility and to avoid overlapping solvent signals

with key analyte resonances.
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Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve

better signal dispersion, which is crucial for resolving the complex spin systems in

GSK2334470.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters would include a 30-degree pulse angle, a relaxation delay of 1-2

seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Due to the lower natural abundance of ¹³C, a larger number of scans and a longer

relaxation delay are typically required.

2D NMR Experiments (for full assignment):

COSY (Correlation Spectroscopy): To establish proton-proton coupling networks within the

individual ring systems.

HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its

directly attached carbon.

HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond)

correlations between protons and carbons, which is essential for connecting the different

structural fragments.
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Figure 2: A typical workflow for the structural elucidation of GSK2334470 using NMR

spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry is a fundamental technique for determining the molecular weight of a

compound and can also provide structural information through fragmentation analysis. For
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GSK2334470, a high-resolution mass spectrometer (HRMS) is essential for accurate mass

determination and confirmation of the elemental composition.

2.2.1. Expected Mass Spectrum

Molecular Ion Peak: In a high-resolution mass spectrum, GSK2334470 would exhibit a

prominent molecular ion peak corresponding to its exact mass. Using electrospray ionization

(ESI) in positive ion mode, the expected peak would be for the protonated molecule [M+H]⁺

at an m/z of approximately 463.29. The high resolution would allow for the confirmation of

the elemental formula C₂₅H₃₅N₈O⁺.

Isotope Pattern: The presence of 25 carbon atoms would result in a characteristic M+1 peak

with a relative intensity of approximately 27.5% of the monoisotopic peak.

Fragmentation: Tandem mass spectrometry (MS/MS) experiments would reveal

characteristic fragmentation patterns. Likely fragmentation pathways would involve cleavage

of the amide bond, loss of the cyclohexyl group, and fragmentation of the piperidine and

pyrimidine rings.

2.2.2. Experimental Protocol for Mass Spectrometry

Sample Preparation: Prepare a dilute solution of GSK2334470 in a suitable solvent such as

methanol or acetonitrile, typically at a concentration of 1-10 µg/mL.

Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF)

or Orbitrap instrument, coupled to an electrospray ionization (ESI) source.

Data Acquisition:

Acquire a full scan mass spectrum in positive ion mode to determine the accurate mass of

the protonated molecule.

Perform tandem MS (MS/MS) on the [M+H]⁺ ion to obtain fragmentation data for structural

confirmation. This involves isolating the parent ion and subjecting it to collision-induced

dissociation (CID).

Infrared (IR) Spectroscopy
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Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of GSK2334470 would show characteristic absorption bands for its various functional

groups.

2.3.1. Expected IR Absorption Bands

Wavenumber (cm⁻¹) Functional Group Vibration Type

3400-3200 N-H (amine and amide) Stretching

3100-3000 C-H (aromatic) Stretching

2950-2850 C-H (aliphatic) Stretching

~1650 C=O (amide I) Stretching

~1600, ~1480 C=C, C=N (aromatic rings) Stretching

~1550 N-H (amide II) Bending

2.3.2. Experimental Protocol for IR Spectroscopy

Sample Preparation: The spectrum can be obtained from a solid sample using an Attenuated

Total Reflectance (ATR) accessory, which is a common and convenient method. A small

amount of the powdered GSK2334470 is placed directly on the ATR crystal.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the

spectrum.

Data Acquisition: A background spectrum of the empty ATR crystal is first recorded. Then,

the sample spectrum is recorded and ratioed against the background to produce the final

absorbance or transmittance spectrum.

Data Summary and Purity Assessment
Commercial suppliers of GSK2334470 typically provide a Certificate of Analysis (COA) that

summarizes the analytical data and confirms the purity of the compound.[2]
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Parameter Specification Method

Appearance Light yellow to yellow solid Visual

¹H NMR Spectrum

Consistent with the structure of

(3S,6R)-1-[6-(3-amino-1H-

indazol-6-yl)-2-

(methylamino)-4-pyrimidinyl]-

N-cyclohexyl-6-methyl-3-

piperidinecarboxamide

NMR

LCMS
Consistent with the structure

and shows a high purity
LCMS

Purity (LCMS) Typically ≥98% LCMS

The combination of these spectroscopic techniques provides a robust and self-validating

system for the characterization of GSK2334470. The high degree of agreement between the

expected data based on the known structure and the experimental results from these

orthogonal techniques provides a high level of confidence in the identity and purity of the

material.

Conclusion: A Foundation for Reliable Research
The spectroscopic characterization of GSK2334470 is a cornerstone for its use in scientific

research. A thorough understanding of its NMR, mass spectrometry, and IR data allows for:

Unambiguous Identification: Differentiating it from other related compounds and potential

impurities.

Quality Control: Ensuring the purity and integrity of the material used in experiments, which

is critical for the reproducibility of results.

Structural Confirmation: Verifying that the synthesized or purchased material has the correct

chemical structure, which is directly linked to its biological activity.

This guide provides the framework for interpreting the spectroscopic data of GSK2334470,

empowering researchers to confidently utilize this potent PDK1 inhibitor in their studies to
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unravel the complexities of cellular signaling pathways.

References
Najafov, A., Sommer, E., Axten, J. M., Deyoung, M. P., & Alessi, D. R. (2011).

Characterization of GSK2334470, a novel and highly specific inhibitor of PDK1. Biochemical

Journal, 433(2), 357–369. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Characterization of GSK2334470, a novel and highly specific inhibitor of PDK1 - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic
Characterization of GSK2334470]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1446846/docs#an-in-depth-technical-guide-to-the-
spectroscopic-characterization-of-gsk2334470]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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